3-chloro-N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,4-dimethylbenzamide

• IUPAC Name: 3-chloro-N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N,4-dimethylbenzamide
• InChI: InChI=1S/C20H20ClN3O4/c1-12-5-6-14(9-15(12)21)20(25)24(2)11-18-22-19(23-28-18)13-7-8-16(26-3)17(10-13)27-4/h5-10H,11H2,1-4H3
• InChI Key: PQHFYWHYPOLRDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)CC2=NC(=NO2)C3=CC(=C(C=C3)OC)OC)Cl
• Molecular Formula: C20H20ClN3O4
• Molecular Weight: 401.8 g/mol

Description

The compound belongs to a class of chemicals that are often explored for their potential in various applications due to their unique molecular structure. Compounds like this are typically synthesized for research into their physical and chemical properties, which can include reactivity, stability, and interactions with other molecules.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions, starting from basic aromatic or heteroaromatic compounds. For example, the synthesis of similar oxadiazole derivatives involves reactions like the coupling of aromatic acids with hydrazides followed by cyclization to form the oxadiazole ring (Jia-Hui Chen et al., 2004). These methods highlight the complexity and the precision required in organic synthesis to achieve the desired compound.

Molecular Structure Analysis

The molecular structure of related compounds is characterized by techniques such as X-ray crystallography, which reveals the arrangement of atoms within the molecule and the spatial geometry of the molecular framework. For instance, studies have detailed intramolecular hydrogen bonding and intermolecular interactions that influence the stability and reactivity of the compound (Zhi-Qian Liu et al., 2004).

Chemical Reactions and Properties

Chemical reactions involving compounds with oxadiazole rings or similar functional groups can vary widely, including nucleophilic substitutions, electrophilic additions, and ring-opening reactions. The reactivity can be influenced by substituents on the aromatic rings, as seen in the oxidation reactions of related compounds (S. Adolphe-Pierre et al., 1998).

Scientific Research Applications

Organochlorine Compounds

Research on organochlorine compounds, for example, has shown their presence in human milk, reflecting environmental contamination and exposure levels over time. One study highlighted the decreasing levels of organochlorine compounds in human milk over 20-30 years, contrasting with increasing levels of polybrominated diphenyl ethers (PBDEs), indicating shifting environmental contamination patterns (Norén & Meironyte, 2000).

Pesticides and Public Health

Exposure to organophosphorus and pyrethroid pesticides has been studied in various populations, including children, to understand the extent of environmental exposure. A cross-sectional study in South Australia found widespread chronic exposure to these pesticides among preschool children, with the presence of pesticides' metabolites detected in urine samples. This study emphasized the need for public health policies to regulate the use of such chemicals (Babina et al., 2012).

Advanced Glycation and Lipoxidation Products

Dicarbonyl compounds like glyoxal and methylglyoxal are of interest due to their role in forming advanced glycation end products (AGEs) and lipoxidation end products, which are implicated in various diseases, including diabetes and uremia. A study on the presence of imidazolium crosslinks in serum proteins of uremic patients highlighted increased oxidative stress in uremia, indicating the broader implications of reactive compounds in health (Odani et al., 1998).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “3-chloro-N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,4-dimethylbenzamide” would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact safety and hazard profile of this compound.

Future Directions

The study and application of “3-chloro-N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,4-dimethylbenzamide” could potentially be a fruitful area of research, given its complex structure and the presence of several functional groups.